Cas no 2247104-44-3 (3-Azabicyclo[4.3.1]decane, hydrochloride (1:1))

• Product Name: 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1)
• CAS No: 2247104-44-3
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 5412369
• Update Time: 2025-10-31

3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1)

• Inchi： 1S/C9H17N.ClH/c1-2-8-4-5-10-7-9(3-1)6-8;/h8-10H,1-7H2;1H
• InChI Key： REJJDCCQWGFRFC-UHFFFAOYSA-N
• SMILES： C12CCNCC(CCC1)C2.Cl

Additional information on 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1)

Introduction to 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2247104-44-3, known as 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This bicyclic amine derivative, when formulated as a hydrochloride salt, exhibits unique structural and functional properties that have garnered considerable attention from researchers worldwide. The bicyclic framework of this molecule imparts rigidity and spatial constraints, which can be exploited to design highly specific ligands for various biological targets.

In recent years, the exploration of heterocyclic compounds has seen significant advancements, particularly in the area of drug discovery. 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) stands out due to its ability to mimic natural amino acid scaffolds while introducing additional functional handles for chemical modification. This feature makes it an invaluable tool in the development of enzyme inhibitors and receptor modulators. The hydrochloride salt form enhances the compound's solubility and stability, making it more amenable for both in vitro and in vivo studies.

One of the most compelling aspects of 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety. The rigid bicyclic core ensures precise binding interactions, while the azabutane moiety provides a site for further derivatization to optimize pharmacokinetic properties.

The synthesis of 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) involves a multi-step process that requires careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by salt formation with hydrochloric acid. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact and cost associated with its manufacture.

Recent research has also highlighted the compound's role in materials science, particularly in the development of novel polymers and coordination complexes. The ability to incorporate 3-Azabicyclo[4.3.1]decane units into polymer backbones has led to materials with enhanced mechanical strength and thermal stability. Additionally, its chelating properties make it useful in designing metal-organic frameworks (MOFs) with tailored functionalities.

The pharmacological profile of 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) has been extensively studied through both computational modeling and experimental validation. Virtual screening techniques have identified potential binding pockets on target proteins, guiding the design of analogs with improved affinity and selectivity. In vitro assays have further demonstrated its efficacy as a modulator of key signaling pathways involved in inflammation and neuroprotection.

As interest in targeted therapies grows, 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) continues to be explored for its potential in oncology research. Its structural features allow it to interfere with critical cellular processes such as DNA replication and cell cycle progression. Preclinical studies have shown promising results in inhibiting the growth of certain cancer cell lines, suggesting its viability as a lead compound for further development.

The compound's versatility extends beyond pharmaceutical applications; it also finds utility in agrochemical research as a precursor for biologically active molecules that can enhance crop protection strategies without adverse environmental effects.

In conclusion, 3-Azabicyclo[4.3.1]decane, hydrochloride (1:1) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural attributes make it an attractive scaffold for drug discovery, material science innovations, and industrial applications alike.